Methyl 5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepine-10-carboxylate

Specification

• CAS No.: 1282516-42-0
• Molecular Formula: C13H12N2O3
• Molecular Weight: 244.25 g/mol
• IUPAC Name: methyl 5,6-dihydroimidazo[1,2-d][1,4]benzoxazepine-10-carboxylate
• Standard InChI: InChI=1S/C13H12N2O3/c1-17-13(16)9-2-3-11-10(8-9)12-14-4-5-15(12)6-7-18-11/h2-5,8H,6-7H2,1H3
• Standard InChI Key: ZLNZANAJXIKTLS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC2=C(C=C1)OCCN3C2=NC=C3
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)OCCN3C2=NC=C3

Introduction

Methyl 5,6-dihydrobenzo[f]imidazo[1,2-d]oxazepine-10-carboxylate is a heterocyclic chemical compound characterized by its fused imidazole and oxazepine rings. This structure is of significant interest in medicinal chemistry due to its potential biological activity and applications in drug development. Its molecular framework suggests a versatile scaffold for pharmacological exploration.

Synthesis

The synthesis of methyl 5,6-dihydrobenzo[f]imidazo[1,2-d]oxazepine-10-carboxylate typically involves multi-step organic reactions. A general synthetic route includes:

• Cyclization: Formation of the oxazepine ring through cyclization reactions involving imidazole derivatives.

• Esterification: Introduction of the methyl ester group using reagents like methanol and acid catalysts.

• Purification: Techniques such as recrystallization or chromatography to isolate the final product.

Detailed reaction conditions (e.g., temperature, solvents) vary depending on the desired yield and purity.

Potential Applications

Methyl 5,6-dihydrobenzo[f]imidazo[1,2-d]oxazepine-10-carboxylate has been explored for various applications:

• Pharmacological Activity: The compound's heterocyclic core is a known motif in drug discovery, with potential roles as:

  • Anti-inflammatory agents (similar to other oxazepine derivatives).

  • Analgesics targeting specific enzyme pathways.

• Biological Interaction: The ester group enhances solubility and bioavailability, making it suitable for in vivo studies.

Related Compounds

Several derivatives of the benzoimidazo-oxazepine framework have been synthesized and evaluated for their biological activities:

Derivative	Activity
Ethyl 2-(4-(2-(1-isopropyl)-5,6-dihydrobenzo[f]imidazo[1,2-d]oxazepin-9-yl)-1H-pyrazol-1-yl)-2-methylpropanoate	Anti-inflammatory.
10-Bromo-2-iodo-9-methyl-benzo[f]imidazo[1,2-d]oxazepine	Cytotoxicity against cancer cells.

These derivatives highlight the versatility of the core structure in medicinal chemistry.

Research Findings

Recent studies emphasize the importance of this compound class:

• Structure-Activity Relationship (SAR): Modifications at specific positions on the oxazepine ring influence biological activity.

• Enzyme Inhibition: Some derivatives show selective inhibition of cyclooxygenase (COX) enzymes, indicating potential anti-inflammatory applications.

• Cytotoxicity Studies: Certain analogs demonstrate promising anticancer properties by inducing apoptosis in tumor cells.